molecular formula C7H12N2O B8750172 1-(2-Ethoxyethyl)-1H-imidazole CAS No. 197712-86-0

1-(2-Ethoxyethyl)-1H-imidazole

Cat. No.: B8750172
CAS No.: 197712-86-0
M. Wt: 140.18 g/mol
InChI Key: NUXHRJHNSNRMMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Ethoxyethyl)-1H-imidazole (IUPAC name: 1-(2-ethoxyethyl)-1H-imidazole) is a substituted imidazole derivative characterized by an ethoxyethyl group (-CH₂CH₂OCH₂CH₃) attached to the nitrogen atom of the imidazole ring. This compound belongs to the class of N-alkylimidazoles, which are widely studied for their diverse chemical and biological properties.

Properties

CAS No.

197712-86-0

Molecular Formula

C7H12N2O

Molecular Weight

140.18 g/mol

IUPAC Name

1-(2-ethoxyethyl)imidazole

InChI

InChI=1S/C7H12N2O/c1-2-10-6-5-9-4-3-8-7-9/h3-4,7H,2,5-6H2,1H3

InChI Key

NUXHRJHNSNRMMO-UHFFFAOYSA-N

Canonical SMILES

CCOCCN1C=CN=C1

Origin of Product

United States

Comparison with Similar Compounds

Structural and Chemical Properties

The table below compares 1-(2-ethoxyethyl)-1H-imidazole with structurally related imidazole derivatives, emphasizing substituent effects on molecular weight (MW), hydrophobicity, and applications:

Compound Name Substituent MW Key Properties/Applications References
1-(2-Ethoxyethyl)-1H-imidazole -CH₂CH₂OCH₂CH₃ (ethoxyethyl) - Enhanced lipophilicity; potential drug delivery
1-Tosylimidazole -SO₂C₆H₄CH₃ (tosyl) 222 Sulfonyl group enhances electrophilicity; used as a leaving group in organic synthesis
Econazole (1-[(2RS)-2-[[(4-chlorophenyl)methyl]oxy]-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole) Complex aryl/chloro substituents 382 Antifungal agent; targets cytochrome P450 enzymes
1-Trityl-1H-imidazole -C(C₆H₅)₃ (trityl) 310 Bulky substituent stabilizes N-heterocyclic carbenes (NHCs) for catalysis
TIO (1-[2-[(2-chloro-3-thienyl)methoxyl]-2-(2,4-dichlorophenyl)ethyl]-1H-imidazole) Chlorothienyl and dichlorophenyl - Lipophilic antifungal drug; formulated in chitosan nanocapsules for sustained release
1-Hexyl-2-methylimidazole -CH₂CH₂CH₂CH₂CH₂CH₃ (hexyl) 166 Amphiphilic properties; used in ionic liquids

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